Cas no 2034559-57-2 (N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea)

N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea structure
2034559-57-2 structure
Product Name:N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea
CAS No:2034559-57-2
MF:C17H25N3O3S
MW:351.463702917099
CID:5379986
Update Time:2025-10-21

N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea
    • Inchi: 1S/C17H25N3O3S/c1-11-4-5-13(8-12(11)2)18-17(21)19-14-9-15-6-7-16(10-14)20(15)24(3,22)23/h4-5,8,14-16H,6-7,9-10H2,1-3H3,(H2,18,19,21)
    • InChI Key: YFAQJTHBWBNZLI-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C(C)C(C)=C1)C(NC1CC2N(S(C)(=O)=O)C(CC2)C1)=O

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 13.45±0.20(Predicted)

N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6471-1368-2μmol
1-(3,4-dimethylphenyl)-3-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}urea
2034559-57-2 90%+
2μl
$57.0 2023-04-25
Life Chemicals
F6471-1368-5μmol
1-(3,4-dimethylphenyl)-3-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}urea
2034559-57-2 90%+
5μl
$63.0 2023-04-25
Life Chemicals
F6471-1368-10μmol
1-(3,4-dimethylphenyl)-3-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}urea
2034559-57-2 90%+
10μl
$69.0 2023-04-25
Life Chemicals
F6471-1368-20μmol
1-(3,4-dimethylphenyl)-3-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}urea
2034559-57-2 90%+
20μl
$79.0 2023-04-25
Life Chemicals
F6471-1368-1mg
1-(3,4-dimethylphenyl)-3-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}urea
2034559-57-2 90%+
1mg
$54.0 2023-04-25
Life Chemicals
F6471-1368-2mg
1-(3,4-dimethylphenyl)-3-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}urea
2034559-57-2 90%+
2mg
$59.0 2023-04-25
Life Chemicals
F6471-1368-3mg
1-(3,4-dimethylphenyl)-3-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}urea
2034559-57-2 90%+
3mg
$63.0 2023-04-25
Life Chemicals
F6471-1368-4mg
1-(3,4-dimethylphenyl)-3-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}urea
2034559-57-2 90%+
4mg
$66.0 2023-04-25
Life Chemicals
F6471-1368-5mg
1-(3,4-dimethylphenyl)-3-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}urea
2034559-57-2 90%+
5mg
$69.0 2023-04-25
Life Chemicals
F6471-1368-10mg
1-(3,4-dimethylphenyl)-3-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}urea
2034559-57-2 90%+
10mg
$79.0 2023-04-25

N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea Related Literature

Additional information on N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea

Comprehensive Overview of N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea (CAS No. 2034559-57-2)

N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea (CAS No. 2034559-57-2) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a 8-azabicyclo[3.2.1]octane core, a methylsulfonyl group, and a 3,4-dimethylphenyl moiety, making it a promising candidate for drug discovery. Its molecular complexity and potential biological activity align with current trends in targeted therapy and small-molecule drug development, which are highly searched topics in scientific and medical communities.

The 8-azabicyclo[3.2.1]octane scaffold is a bicyclic amine structure often found in bioactive molecules, particularly those targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs). Researchers are increasingly exploring such scaffolds due to their ability to modulate protein-protein interactions, a hot topic in precision medicine. The presence of the methylsulfonyl group further enhances the compound's potential as a kinase inhibitor or enzyme modulator, addressing growing interest in cancer therapeutics and metabolic diseases.

From a synthetic chemistry perspective, N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea exemplifies modern fragment-based drug design. Its urea linkage is a common pharmacophore in drug-like molecules, often contributing to hydrogen bonding and improved solubility—key factors in oral bioavailability, a frequently searched term in pharmaceutical development. The 3,4-dimethylphenyl group may influence the compound's lipophilicity and blood-brain barrier permeability, critical for CNS drug candidates.

Current research trends highlight the importance of structure-activity relationship (SAR) studies for compounds like this. Scientists are actively investigating how modifications to the azabicyclo[3.2.1]octane core or methylsulfonyl substituent could optimize binding affinity and selectivity. Such studies align with popular queries about rational drug design and computational chemistry tools, which are widely discussed in academic and industrial settings.

The compound's potential applications extend to neurodegenerative disease research, given the pharmacological relevance of its structural features. For instance, the 8-azabicyclo[3.2.1]octane moiety resembles tropane alkaloids, which interact with dopamine and serotonin transporters—topics of high interest in Parkinson's disease and depression treatment. This connection makes the compound a subject of translational medicine discussions.

In the context of green chemistry, synthetic routes for N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea may involve catalytic methods or flow chemistry techniques, both trending topics in sustainable pharmaceutical manufacturing. Researchers are also exploring its metabolic stability using advanced LC-MS/MS platforms, reflecting the industry's focus on ADME (absorption, distribution, metabolism, excretion) properties.

From a commercial standpoint, the compound's CAS No. 2034559-57-2 serves as a unique identifier in chemical databases and patent literature, crucial for intellectual property strategies. Its structural complexity positions it as a valuable building block for medicinal chemistry projects, particularly in high-throughput screening campaigns—a frequently searched methodology in drug discovery circles.

Ongoing studies may explore the compound's crystal structure and polymorphism, important for pharmaceutical formulation. The methylsulfonyl group's role in protein binding could also be investigated using X-ray crystallography or molecular docking simulations, techniques commonly queried by computational chemists. These aspects contribute to the broader discussion on biophysical characterization of drug candidates.

In summary, N-(3,4-Dimethylphenyl)-N′-[8-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]urea represents an intriguing case study in contemporary pharmaceutical science. Its multifaceted chemistry intersects with several trending research areas, from CNS drug development to sustainable synthesis, making it a compound of persistent scientific and commercial interest.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.